Cas no 332392-10-6 (N-(4-Acetylphenyl)-1-phenylcyclopentane-1-carboxamide)

N-(4-Acetylphenyl)-1-phenylcyclopentane-1-carboxamide is a synthetic organic compound featuring a cyclopentane core substituted with a phenyl group and a carboxamide linkage to a 4-acetylphenyl moiety. This structure confers potential utility in medicinal chemistry and pharmaceutical research, particularly as an intermediate in the synthesis of bioactive molecules. The acetyl and phenyl groups enhance its reactivity, enabling further functionalization, while the cyclopentane ring contributes to conformational rigidity, which may influence binding affinity in target interactions. Its well-defined molecular architecture makes it suitable for applications in drug discovery and structure-activity relationship studies. The compound is typically characterized by high purity and stability under standard laboratory conditions.

N-(4-Acetylphenyl)-1-phenylcyclopentane-1-carboxamide structure

332392-10-6 structure

Product Name:N-(4-Acetylphenyl)-1-phenylcyclopentane-1-carboxamide

CAS No:332392-10-6

MF:C₂₀H₂₁NO₂

MW:307.38624548912

MDL:MFCD01898024

CID:5019463

Update Time:2025-05-20

N-(4-Acetylphenyl)-1-phenylcyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-(4-acetylphenyl)-1-phenylcyclopentane-1-carboxamide
- N-(4-ACETYLPHENYL)(PHENYLCYCLOPENTYL)FORMAMIDE
- STK840717
- N-(4-acetylphenyl)-1-phenylcyclopentanecarboxamide
- N-(4-Acetylphenyl)-1-phenylcyclopentane-1-carboxamide
- MDL： MFCD01898024
- Inchi： 1S/C20H21NO2/c1-15(22)16-9-11-18(12-10-16)21-19(23)20(13-5-6-14-20)17-7-3-2-4-8-17/h2-4,7-12H,5-6,13-14H2,1H3,(H,21,23)
- InChI Key： SUTBGFCSOLJDPZ-UHFFFAOYSA-N
- SMILES： O=C(C1(C2C=CC=CC=2)CCCC1)NC1C=CC(C(C)=O)=CC=1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 23
Rotatable Bond Count: 4
Complexity: 425
XLogP3: 3.8
Topological Polar Surface Area: 46.2

N-(4-Acetylphenyl)-1-phenylcyclopentane-1-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB163981-1 g	N-(4-Acetylphenyl)(phenylcyclopentyl)formamide	332392-10-6		1 g	€211.30	2023-07-20
abcr	AB163981-5 g	N-(4-Acetylphenyl)(phenylcyclopentyl)formamide	332392-10-6		5 g	€377.50	2023-07-20
abcr	AB163981-10 g	N-(4-Acetylphenyl)(phenylcyclopentyl)formamide	332392-10-6		10 g	€482.50	2023-07-20
abcr	AB163981-1g	N-(4-Acetylphenyl)(phenylcyclopentyl)formamide; .	332392-10-6		1g	€211.30	2024-06-10
abcr	AB163981-5g	N-(4-Acetylphenyl)(phenylcyclopentyl)formamide; .	332392-10-6		5g	€377.50	2024-06-10
abcr	AB163981-10g	N-(4-Acetylphenyl)(phenylcyclopentyl)formamide; .	332392-10-6		10g	€482.50	2024-06-10
Ambeed	A956742-50mg	N-(4-Acetylphenyl)-1-phenylcyclopentane-1-carboxamide	332392-10-6	90%	50mg	$148.0	2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1403554-50mg	N-(4-acetylphenyl)-1-phenylcyclopentane-1-carboxamide	332392-10-6	98%	50mg	￥1606.00	2024-05-18

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Additional information on N-(4-Acetylphenyl)-1-phenylcyclopentane-1-carboxamide

N-(4-Acetylphenyl)-1-phenylcyclopentane-1-carboxamide: A Comprehensive Overview

The compound with CAS No 332392-10-6, known as N-(4-Acetylphenyl)-1-phenylcyclopentane-1-carboxamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopentane ring with acetyl and phenyl substituents. Recent studies have shed light on its potential applications in drug development, particularly in the context of enzyme inhibition and therapeutic targeting.

N-(4-Acetylphenyl)-1-phenylcyclopentane-1-carboxamide exhibits a complex molecular architecture that contributes to its diverse chemical properties. The molecule consists of a cyclopentane ring, which serves as the central framework, with a phenyl group attached at the 1-position. Additionally, an acetyl group is present at the 4-position of the phenyl ring, further enhancing the compound's structural complexity. This arrangement not only imparts stability to the molecule but also facilitates interactions with biological targets, making it a promising candidate for various biochemical applications.

Recent research has focused on the synthesis and characterization of N-(4-Acetylphenyl)-1-phenylcyclopentane-1-carboxamide, with particular emphasis on its potential as an enzyme inhibitor. Studies have demonstrated that this compound can effectively inhibit key enzymes involved in metabolic pathways, suggesting its utility in the development of novel therapeutic agents. Furthermore, its ability to modulate cellular signaling pathways has been explored in preclinical models, highlighting its potential role in treating conditions such as inflammation and neurodegenerative diseases.

The synthesis of N-(4-Acetylphenyl)-1-phenylcyclopentane-1-carboxamide involves a multi-step process that combines principles from organic synthesis and catalysis. Researchers have employed various strategies, including Suzuki coupling and Friedel-Crafts acylation, to construct the molecule efficiently. These methods not only ensure high yields but also enable precise control over the stereochemistry of the product, which is critical for achieving desired biological activity.

From a structural perspective, N-(4-Acetylphenyl)-1-phenylcyclopentane-1-carboxamide exhibits a high degree of symmetry, which contributes to its stability and solubility properties. The cyclopentane ring serves as a rigid scaffold that supports the spatial arrangement of substituents, while the phenyl groups enhance hydrophobic interactions with biological membranes. This combination of structural features makes the compound an attractive candidate for drug delivery systems and targeted therapies.

Recent advancements in computational chemistry have provided deeper insights into the molecular dynamics of N-(4-Acetylphenyl)-1-phenylcyclopentane-1-carboxamide. Molecular docking studies have revealed that the compound can bind effectively to various protein targets, including kinases and proteases. These findings underscore its potential as a lead compound in drug discovery programs aimed at addressing unmet medical needs.

In conclusion, N-(4-Acetylphenyl)-1-phenylcyclopentane-1-carboxamide represents a compelling example of how structural complexity can be harnessed to achieve desirable pharmacological properties. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing our understanding of molecular design and therapeutic development.